Cas no 1878890-34-6 (1-[3-(Benzyloxy)propyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 1-[3-(Benzyloxy)propyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1878890-34-6
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5695158
• PubChem ID: 130588550
• Update Time: 2025-06-08

1-[3-(Benzyloxy)propyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Benzyloxy)propyl]-1H-1,2,4-triazol-3-amine
• 1878890-34-6
• EN300-783335

• Inchi： 1S/C12H16N4O/c13-12-14-10-16(15-12)7-4-8-17-9-11-5-2-1-3-6-11/h1-3,5-6,10H,4,7-9H2,(H2,13,15)
• InChI Key： AIDKPSLTNRDPSQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCN1C=NC(N)=N1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Additional information on 1-[3-(Benzyloxy)propyl]-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 1-[3-(Benzyloxy)propyl]-1H-1,2,4-triazol-3-amine (CAS No. 1878890-34-6)

The compound 1-[3-(Benzyloxy)propyl]-1H-1,2,4-triazol-3-amine, identified by its CAS number 1878890-34-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative is characterized by its unique structural features, including a benzyloxypropyl side chain and an amine functional group, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive compounds, particularly in the development of antifungal agents and enzyme inhibitors.

In recent years, the demand for triazole-based compounds like 1-[3-(Benzyloxy)propyl]-1H-1,2,4-triazol-3-amine has surged due to their versatility in medicinal chemistry. The 1,2,4-triazole core is known for its ability to mimic peptide bonds, making it a valuable scaffold for designing small-molecule therapeutics. This compound's benzyl-protected hydroxyl group further enhances its stability during synthetic processes, a feature highly sought after in high-throughput screening libraries. Current studies focus on optimizing its pharmacokinetic properties, with particular interest in its blood-brain barrier permeability for potential CNS applications.

The synthesis of CAS 1878890-34-6 typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Analytical techniques such as HPLC purification and NMR characterization are crucial for ensuring the compound's purity, which is essential for research applications. Many laboratories are investigating its structure-activity relationships (SAR) to develop more potent analogs, especially in the context of targeted drug delivery systems. The compound's logP value and hydrogen bonding capacity make it particularly interesting for computer-aided drug design (CADD) studies.

From an industrial perspective, 1-[3-(Benzyloxy)propyl]-1H-1,2,4-triazol-3-amine represents an important intermediate in the production of various specialty chemicals. Its thermal stability and solubility profile have been extensively documented, with DMSO and dichloromethane being preferred solvents for experimental work. The compound's crystallographic data has provided valuable insights into its molecular packing behavior, which is relevant for cocrystal engineering applications. Recent patent literature suggests growing interest in its use for developing photosensitive materials and organic electronic components.

Environmental and safety considerations for 1878890-34-6 follow standard laboratory protocols for handling amine-containing compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during manipulation. The compound's biodegradability profile and ecotoxicological data are subjects of ongoing research, particularly in light of increasing regulatory focus on green chemistry principles. Storage under inert atmosphere at controlled temperatures is advised to maintain its chemical integrity over extended periods.

Market analysts note rising demand for CAS 1878890-34-6 among contract research organizations (CROs) and academic institutions. The compound's pricing reflects its high purity grade requirements and specialized synthesis challenges. Several custom synthesis providers now offer scale-up services for this molecule, catering to the needs of preclinical development programs. Its inclusion in various commercial screening libraries has further increased its visibility in drug discovery circles, particularly for projects targeting protein-protein interactions and allosteric modulation.

Future research directions for 1-[3-(Benzyloxy)propyl]-1H-1,2,4-triazol-3-amine may explore its potential in combinatorial chemistry approaches and click chemistry applications. The compound's reactivity profile suggests possible utility in metal-organic frameworks (MOFs) and catalysis systems. With advances in automated synthesis platforms, researchers anticipate more efficient routes to its derivatives, potentially unlocking new applications in material science and nanotechnology. Continuous improvements in analytical methodologies will further enhance understanding of this compound's diverse properties and applications.